Cas no 109831-85-8 (5-Pyrimidinecarbonitrile, 1,4-dihydro-6-hydroxy-2-methyl-4-oxo-)

• Product Name: 5-Pyrimidinecarbonitrile, 1,4-dihydro-6-hydroxy-2-methyl-4-oxo-
• CAS No: 109831-85-8
• MF: C₆H₅N₃O₂
• MW: 151.122800588608
• CID: 3601877
• PubChem ID: 13859825
• Update Time: 2025-04-22

5-Pyrimidinecarbonitrile, 1,4-dihydro-6-hydroxy-2-methyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile, 1,4-dihydro-6-hydroxy-2-methyl-4-oxo-
• 5-Pyrimidinecarbonitrile, 1,6-dihydro-4-hydroxy-2-methyl-6-oxo-
• 109831-85-8
• 6-Hydroxy-2-methyl-4-oxo-1,4-dihydropyrimidine-5-carbonitrile

• Inchi： 1S/C6H5N3O2/c1-3-8-5(10)4(2-7)6(11)9-3/h1H3,(H2,8,9,10,11)
• InChI Key： LLFRTAJRLRRTPE-UHFFFAOYSA-N
• SMILES： OC1=C(C#N)C(NC(C)=N1)=O

Computed Properties

• Exact Mass: 151.038176411g/mol
• Monoisotopic Mass: 151.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 85.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydroxypyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydroxypyrimidines